![molecular formula C10H7Cl B1664065 2-Chloronaphthalene CAS No. 91-58-7](/img/structure/B1664065.png)
2-Chloronaphthalene
Overview
Description
2-Chloronaphthalene is an organochlorine chemical compound, a chlorinated derivative of naphthalene . It is an off-white crystalline powder that is practically insoluble in water .
Synthesis Analysis
This compound is obtained directly by chlorination of naphthalene, with the formation of more highly substituted derivatives such as dichloro- and trichloronaphthalenes, in addition to the two monochlorinated isomeric compounds: 1-chloronaphthalene and this compound .Molecular Structure Analysis
The molecular formula of this compound is C10H7Cl . It is an isomer of 1-chloronaphthalene .Chemical Reactions Analysis
The photoconversion of this compound (CN-2) in water in a simulated sunlight system was investigated . The photoconversion efficiency, photoproducts, and mechanisms were inspected, and the effects of inorganic ions (NO3−, NO2−) and fulvic acid (FA) were discussed .Physical And Chemical Properties Analysis
This compound is a combustible, off-white odorless solid . It has a melting point of 59.5°C and a boiling point of 256°C . It is practically insoluble in water .Scientific Research Applications
Photocatalytic Decomposition
2-Chloronaphthalene (2-CN) has been studied for its decomposition efficiency and mechanism in aqueous systems using zero-valent iron (ZVI) assisted by TiO2 photodecomposition. Under specific conditions, the decomposition efficiency of 2-CN reached 100% in the UV/ZVI/TiO2 system. This process involves the replacement of the chlorine on 2-CN by a hydroxyl group, followed by the opening of the naphthalene ring and gradual demethylation, eventually producing water and carbon dioxide (Qi, Wang, Sun, & Li, 2019).
Molar Heat Capacities
The molar heat capacities of this compound have been determined at temperatures between 5 K and 370 K. These findings are crucial for understanding the thermodynamic properties of this compound, including its molar enthalpy of fusion and melting temperature (Miltenburg & Verdonk, 1991).
Interaction with High Carbon Iron Filings
Studies have explored the interaction of this compound with high-carbon iron filings (HCIF) in anaerobic batch systems. This interaction is significant for understanding the partitioning and dehalogenation processes of 2-CN in environmental remediation contexts (Sinha & Bose, 2007).
Non-radiative Decay Rate
Research on the non-radiative decay rate of triplet this compound as a function of excitation energy has been conducted. This study is significant in the field of chemical physics for understanding the behavior of this compound under different energy conditions (Hatai & Hikida, 1992).
Photothermal Oxidative Destruction
Chloronaphthalene, including this compound, has been studied for photothermal oxidative destruction using concentrated solar photons. This research is pertinent for environmental applications, particularly in hazardous waste management (Nimlos, Milne, & McKinnon, 1994).
Impurity Distribution in Organic Crystals
The system of naphthalene/2-chloronaphthalene has been examined to understand the impuritydistribution in organic crystals. This research provides insights into the solid solubility of CN in N and the inhomogeneity in crystals grown from the melt, which is crucial for material science and engineering (Mcghie & Sloan, 1976).
Food Chain Contaminants
Studies have also been conducted on chloronaphthalenes, including this compound, as food-chain contaminants. These studies cover their origin, environmental concentrations, persistence, toxicity, and potential for biomagnification, providing important information for environmental health and safety (Falandysz, 2003).
Safety and Hazards
Mechanism of Action
Target of Action
2-Chloronaphthalene is an organochlorine chemical compound, a chlorinated derivative of naphthalene . It is an isomer of 1-chloronaphthalene
Mode of Action
It is known that this compound is obtained directly by chlorination of naphthalene . This process results in the formation of more highly substituted derivatives such as dichloro- and trichloronaphthalenes, in addition to the two monochlorinated isomeric compounds: 1-chloronaphthalene and this compound .
Biochemical Pathways
It is known that this compound can be transformed in water under the irradiation . The transformation process is promoted by inorganic ions (NO3−, NO2−) due to the generation of hydroxyl radicals (·OH) by the photolysis of NO3− and NO2− .
Pharmacokinetics
It is known that this compound is practically insoluble in water .
Result of Action
It is known that this compound can be used for the production of fullerenes .
Action Environment
The action of this compound is influenced by environmental factors. For instance, the photoconversion of this compound in water is promoted by inorganic ions (NO3−, NO2−) and fulvic acid (FA) at a lower concentration . Fa has an inhibitory effect at a higher concentration . Acidic conditions also promote the photoconversion of this compound .
properties
IUPAC Name |
2-chloronaphthalene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7Cl/c11-10-6-5-8-3-1-2-4-9(8)7-10/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGYGETOMCSJHJU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)Cl | |
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Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7Cl | |
Record name | 2-CHLORONAPHTHALENE | |
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DSSTOX Substance ID |
DTXSID8023971 | |
Record name | 2-Chloronaphthalene | |
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Molecular Weight |
162.61 g/mol | |
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Physical Description |
Monoclinic plates or off-white crystalline powder. Melting point 59.5 °C., Solid; [Merck Index], WHITE CRYSTALLINE POWDER. | |
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Boiling Point |
493 °F at 760 mmHg (NTP, 1992), 256 °C @ 760 mm Hg; 132.6 °C @ 20 mm Hg; 119.7 °C @ 11 mm Hg, at 101kPa: 259 °C | |
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Record name | 2-Chloronaphthalene | |
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Flash Point |
125 °C | |
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Solubility |
less than 1 mg/mL at 68.9 °F (NTP, 1992), Sol in alcohol, ether, benzene, chloroform, carbon disulfide, In water, 11.7 mg/l @ 25 °C, Solubility in water, g/100ml: (none) | |
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Density |
1.1377 at 160 °F (NTP, 1992) - Denser than water; will sink, 1.1377 /cu cm at 71 °C, 1.18 g/cm³, Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00 | |
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Vapor Density |
Relative vapor density (air = 1): 5.6 | |
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Vapor Pressure |
0.017 mmHg at 77 °F (NTP, 1992), 0.01 [mmHg], 0.0122 mm Hg @ 25 °C, Vapor pressure, Pa at 25 °C: 1 | |
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Impurities |
... Possible impurities of ... /chloronaphthalenes/ ... may include biphenyls, fluorenes, pyrenes, anthracenes and dibenzofurans. /Chloronaphthalenes/ | |
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Color/Form |
Monoclinic plates, leaflets from dil alcohol, Leaflets from ethanol (aq) | |
CAS RN |
91-58-7 | |
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Melting Point |
139.1 °F (NTP, 1992), 59.5 deg C, 59.5 °C | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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